Kaempferol 7-neohesperidoside
CAS No.: 17353-03-6
Cat. No.: VC21337399
Molecular Formula: C27H30O15
Molecular Weight: 594.5 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 17353-03-6 |
---|---|
Molecular Formula | C27H30O15 |
Molecular Weight | 594.5 g/mol |
IUPAC Name | 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,5-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one |
Standard InChI | InChI=1S/C27H30O15/c1-9-17(31)20(34)23(37)26(38-9)42-25-21(35)18(32)15(8-28)41-27(25)39-12-6-13(30)16-14(7-12)40-24(22(36)19(16)33)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-21,23,25-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,23+,25+,26-,27+/m0/s1 |
Standard InChI Key | ZEJXENDZTYVXDP-CSJHBIPPSA-N |
Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O |
Chemical Structure and Properties
Molecular Structure
Kaempferol 7-neohesperidoside possesses a complex structure consisting of a kaempferol backbone (a flavonoid with hydroxyl groups at positions 3, 5, 7, and 4') with a neohesperidoside sugar moiety specifically attached at the 7-position. The neohesperidoside component consists of rhamnose and glucose sugar units joined by a glycosidic bond .
Chemical Identifiers and Nomenclature
The compound can be identified through various chemical notation systems as outlined in the table below:
Identifier Type | Value |
---|---|
PubChem CID | 22178437 |
Molecular Formula | C27H30O15 |
CAS Number | 17353-03-6 |
IUPAC Name | 7-{[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-3,5-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one |
InChI Key | ZEJXENDZTYVXDP-UHFFFAOYSA-N |
Table 1: Chemical identifiers for Kaempferol 7-neohesperidoside
The compound has several synonyms registered in chemical databases:
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Kaempferol 7-neohesperidoside
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Kaempferol-7-O-neohesperidoside
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7-(((2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-3,5-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
Physical and Chemical Properties
The physical and chemical properties of Kaempferol 7-neohesperidoside include:
Property | Value |
---|---|
Molecular Weight | 594.5 g/mol |
Creation Date in PubChem | 2007-12-05 |
Last Modified | 2025-03-08 |
Physical State | Not specified in available data |
Solubility | Not specified in available data |
Table 2: Physical and chemical properties of Kaempferol 7-neohesperidoside
Natural Sources and Occurrence
Botanical Distribution
According to the available data, Kaempferol 7-neohesperidoside has been reported in:
The compound's presence in this economically important fruit crop suggests it may contribute to the nutritional and potential health benefits associated with lychee consumption. The LOTUS natural products occurrence database confirms this botanical source .
Biochemical Classification
Taxonomic Classification in Chemical Hierarchies
Kaempferol 7-neohesperidoside belongs to several hierarchical chemical classifications:
Classification Level | Category |
---|---|
Kingdom | Organic compounds |
Super Class | Phenylpropanoids and polyketides |
Class | Flavonoids |
Sub Class | Flavonoid glycosides |
Direct Parent | Flavonoid-7-O-glycosides |
Table 3: Chemical classification hierarchy of Kaempferol 7-neohesperidoside
As a flavonoid-7-O-glycoside, it is characterized by having a flavonoid moiety that is O-glycosidically linked to a carbohydrate moiety specifically at the C7 position. This structural arrangement distinguishes it from other flavonoid glycosides where sugar moieties may be attached at different positions on the flavonoid backbone .
Analytical Methods and Identification
Spectroscopic Identification
Spectroscopic data for Kaempferol 7-neohesperidoside is available in several specialized databases, including:
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MassBank Europe
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MassBank of North America (MoNA)
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Metabolomics Workbench
These resources provide mass spectral data that can be useful for identifying the compound in complex matrices. The compound's presence in these databases indicates its importance in analytical chemistry and metabolomics research.
Chromatographic Analysis
Research Status and Future Directions
Current Research Limitations
According to FooDB, "based on a literature review very few articles have been published on 17353-03-6 [Kaempferol 7-neohesperidoside]" . This indicates a research gap and potential opportunity for further investigation of this compound's properties and potential applications.
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